Cas no 167490-85-9 (Benzene, 1-iodo-4-(1-propynyl)-)

• Product Name: Benzene, 1-iodo-4-(1-propynyl)-
• CAS No: 167490-85-9
• MF: C₉H₇I
• MW: 242.056354761124
• CID: 1348076
• Update Time: 2024-08-17

Benzene, 1-iodo-4-(1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-4-(1-propynyl)-
• Benzene, 1-iodo-4-(1-propyn-1-yl)-

• Inchi： 1S/C9H7I/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,1H3
• InChI Key： NMUUPSQQUMPDFP-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(C#CC)C=C1

Computed Properties

• Exact Mass: 241.95881

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 254.5±23.0 °C(Predicted)
• PSA: 0